Cas no 479226-30-7 (1-(3-fluoro-4-methoxyphenyl)piperazine)

1-(3-Fluoro-4-methoxyphenyl)piperazine is a fluorinated phenylpiperazine derivative with potential applications in pharmaceutical and chemical research. Its structure features a piperazine ring substituted with a 3-fluoro-4-methoxyphenyl group, offering unique electronic and steric properties that may influence receptor binding affinity and selectivity. This compound is of interest in medicinal chemistry for the development of bioactive molecules, particularly in CNS-targeted therapies. The fluorine and methoxy substituents enhance metabolic stability and modulate lipophilicity, making it a valuable intermediate for structure-activity relationship studies. High-purity grades ensure reproducibility in synthetic applications. Suitable for controlled laboratory use under appropriate safety protocols.
1-(3-fluoro-4-methoxyphenyl)piperazine structure
479226-30-7 structure
Product Name:1-(3-fluoro-4-methoxyphenyl)piperazine
CAS No:479226-30-7
MF:C11H15FN2O
MW:210.248006105423
CID:3495185
PubChem ID:4738807
Update Time:2025-06-09

1-(3-fluoro-4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • PIPERAZINE, 1-(3-FLUORO-4-METHOXYPHENYL)-
    • 1-(3-fluoro-4-methoxyphenyl)piperazine
    • PAJHHDMCTITZEM-UHFFFAOYSA-N
    • SCHEMBL2766132
    • Oprea1_396071
    • CHEMBL4557171
    • AKOS003587649
    • GS1575
    • CS-0303007
    • EN300-147915
    • 479226-30-7
    • Inchi: 1S/C11H15FN2O/c1-15-11-3-2-9(8-10(11)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
    • InChI Key: PAJHHDMCTITZEM-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OC)C(F)=C2)CCNCC1

Computed Properties

  • Exact Mass: 210.11684127Da
  • Monoisotopic Mass: 210.11684127Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 24.5Ų

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Additional information on 1-(3-fluoro-4-methoxyphenyl)piperazine

Comprehensive Overview of 1-(3-Fluoro-4-methoxyphenyl)piperazine (CAS No. 479226-30-7): Properties, Applications, and Research Insights

1-(3-Fluoro-4-methoxyphenyl)piperazine, identified by its CAS number 479226-30-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. With its unique fluoro and methoxy substituents, this molecule exhibits distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 1-(3-fluoro-4-methoxyphenyl)piperazine include a piperazine ring linked to a fluorinated aromatic moiety, which enhances its binding affinity to biological targets. Researchers have explored its potential in modulating central nervous system (CNS) receptors, particularly in studies related to neurotransmitter regulation. Its lipophilicity and electron-withdrawing properties contribute to its pharmacokinetic profile, a topic frequently searched in AI-driven drug design platforms.

In recent years, the demand for fluorinated compounds like CAS 479226-30-7 has surged due to their role in developing next-generation therapeutics. A trending topic in Google Scholar and PubMed queries revolves around "fluoro-substituted piperazines in oncology" and "metabolic stability enhancement." This compound’s methoxy group further aligns with the "green chemistry" movement, as it may reduce toxicity compared to non-substituted analogs.

From a synthetic perspective, 479226-30-7 is often utilized in cross-coupling reactions and catalyzed aminations, which are hot topics in organic chemistry forums. Its crystalline form and solubility parameters are critical for formulation scientists, addressing common search queries like "improving API bioavailability." Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with ICH guidelines.

Beyond pharmaceuticals, 1-(3-fluoro-4-methoxyphenyl)piperazine has potential applications in agrochemicals and functional materials. Its electron-deficient aromatic system makes it a candidate for OLED materials, a sector experiencing rapid growth according to market research reports. Environmental considerations, such as "biodegradability of fluorinated compounds," are also frequently discussed in relation to this molecule.

In conclusion, CAS 479226-30-7 represents a multifaceted compound with broad relevance in modern science. Its integration into high-throughput screening libraries and alignment with sustainable chemistry trends underscores its enduring value. Researchers continue to explore its structure-activity relationships (SAR), responding to the growing demand for precision medicine and tailored molecular solutions.

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